Cas no 2413883-24-4 (tert-butyl N-5-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)pyridin-3-ylcarbamate)

Tert-butyl N-5-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)pyridin-3-ylcarbamate is a specialized heterocyclic compound featuring a pyridine core linked to a 1,2,4-triazole moiety with a sulfhydryl group. This structure imparts unique reactivity, making it valuable in pharmaceutical and agrochemical synthesis. The tert-butyl carbamate group enhances stability and facilitates selective deprotection under mild conditions, enabling controlled functionalization. The presence of both nitrogen and sulfur heteroatoms offers versatile coordination and binding properties, useful in catalyst design or bioactive molecule development. Its well-defined molecular architecture ensures consistency in synthetic applications, while the modular framework allows for further derivatization. Suitable for research in medicinal chemistry and material science, this compound provides a robust intermediate for constructing complex molecular systems.

tert-butyl N-5-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)pyridin-3-ylcarbamate structure

2413883-24-4 structure

Product Name:tert-butyl N-5-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)pyridin-3-ylcarbamate

CAS No:2413883-24-4

MF:C₁₃H₁₇N₅O₂S

MW:307.371380567551

CID:5675906

PubChem ID:165770298

Update Time:2025-05-21

tert-butyl N-5-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)pyridin-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

- EN300-26666338
- tert-butyl N-[5-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)pyridin-3-yl]carbamate
- 2413883-24-4
- tert-butyl N-5-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)pyridin-3-ylcarbamate
- Inchi： 1S/C13H17N5O2S/c1-13(2,3)20-12(19)15-9-5-8(6-14-7-9)10-16-17-11(21)18(10)4/h5-7H,1-4H3,(H,15,19)(H,17,21)
- InChI Key： ZTSSRAHHNWRZNQ-UHFFFAOYSA-N
- SMILES： S=C1NN=C(C2C=NC=C(C=2)NC(=O)OC(C)(C)C)N1C

Computed Properties

Exact Mass: 307.11029598g/mol
Monoisotopic Mass: 307.11029598g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 21
Rotatable Bond Count: 4
Complexity: 460
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 111Å²

tert-butyl N-5-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)pyridin-3-ylcarbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-26666338-1g	tert-butyl N-[5-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)pyridin-3-yl]carbamate	2413883-24-4		1g	$785.0	2023-09-12
Enamine	EN300-26666338-5g	tert-butyl N-[5-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)pyridin-3-yl]carbamate	2413883-24-4		5g	$2277.0	2023-09-12
Enamine	EN300-26666338-10g	tert-butyl N-[5-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)pyridin-3-yl]carbamate	2413883-24-4		10g	$3376.0	2023-09-12
Enamine	EN300-26666338-0.05g	tert-butyl N-[5-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)pyridin-3-yl]carbamate	2413883-24-4	95.0%	0.05g	$660.0	2025-03-20
Enamine	EN300-26666338-0.1g	tert-butyl N-[5-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)pyridin-3-yl]carbamate	2413883-24-4	95.0%	0.1g	$691.0	2025-03-20
Enamine	EN300-26666338-0.25g	tert-butyl N-[5-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)pyridin-3-yl]carbamate	2413883-24-4	95.0%	0.25g	$723.0	2025-03-20
Enamine	EN300-26666338-0.5g	tert-butyl N-[5-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)pyridin-3-yl]carbamate	2413883-24-4	95.0%	0.5g	$754.0	2025-03-20
Enamine	EN300-26666338-1.0g	tert-butyl N-[5-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)pyridin-3-yl]carbamate	2413883-24-4	95.0%	1.0g	$785.0	2025-03-20
Enamine	EN300-26666338-2.5g	tert-butyl N-[5-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)pyridin-3-yl]carbamate	2413883-24-4	95.0%	2.5g	$1539.0	2025-03-20
Enamine	EN300-26666338-5.0g	tert-butyl N-[5-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)pyridin-3-yl]carbamate	2413883-24-4	95.0%	5.0g	$2277.0	2025-03-20

tert-butyl N-5-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)pyridin-3-ylcarbamate Related Literature

1. An anti-leakage liquid metal thermal interface material

Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
2. An inter-tangled network of redox-active and conducting polymers as a cathode for ultrafast rechargeable batteries

Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
3. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
4. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
5. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis

Additional information on tert-butyl N-5-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)pyridin-3-ylcarbamate

Recent Advances in the Study of tert-Butyl N-5-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)pyridin-3-ylcarbamate (CAS: 2413883-24-4)

The compound tert-butyl N-5-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)pyridin-3-ylcarbamate (CAS: 2413883-24-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the unique structural features of tert-butyl N-5-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)pyridin-3-ylcarbamate, which combines a pyridine core with a 1,2,4-triazole moiety. This hybrid structure is believed to contribute to its diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. Researchers have employed advanced synthetic techniques, such as multi-step organic synthesis and microwave-assisted reactions, to optimize the yield and purity of this compound.

In vitro and in vivo studies have demonstrated that tert-butyl N-5-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)pyridin-3-ylcarbamate exhibits promising inhibitory effects on specific molecular targets, such as kinases and enzymes involved in inflammatory pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound showed significant activity against the JAK-STAT signaling pathway, which is implicated in various autoimmune diseases. These findings suggest its potential as a novel therapeutic agent for conditions like rheumatoid arthritis and psoriasis.

Further investigations into the pharmacokinetic properties of tert-butyl N-5-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)pyridin-3-ylcarbamate have revealed favorable absorption and metabolic stability profiles. However, challenges remain in optimizing its bioavailability and minimizing off-target effects. Researchers are currently exploring prodrug strategies and nanoparticle-based delivery systems to enhance its therapeutic efficacy.

In conclusion, tert-butyl N-5-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)pyridin-3-ylcarbamate represents a promising candidate for further drug development. Its unique chemical structure and broad-spectrum biological activity make it a valuable subject of ongoing research. Future studies should focus on elucidating its mechanism of action, conducting preclinical trials, and addressing formulation challenges to pave the way for clinical applications.